4-Cyclopropoxy-2-ethylbenzonitrile

• Molecular Formula: C12H13NO
• Molecular Weight: 187.24 g/mol
• SMILES: CCC1=C(C=CC(=C1)OC2CC2)C#N
• InChI: InChI=1S/C12H13NO/c1-2-9-7-12(14-11-5-6-11)4-3-10(9)8-13/h3-4,7,11H,2,5-6H2,1H3
• InChIKey: MUAJQSZIQIMWPU-UHFFFAOYSA-N

4-Cyclopropoxy-2-ethylbenzonitrile: Regiospecific Benzonitrile Building Block

4-Cyclopropoxy-2-ethylbenzonitrile (CAS 1243289-46-4) is a disubstituted benzonitrile derivative with the molecular formula C12H13NO and a molecular weight of 187.24 g/mol . It features a cyclopropoxy group at the 4-position and an ethyl group at the 2-position of the aromatic ring, yielding a topologically polar surface area (TPSA) of 33.02 Ų and a calculated LogP of 2.66 . The compound is commercially available at research-grade purity (98%) and is supplied as a non-hazardous material for long-term storage in cool, dry conditions .

Regiospecific 4-substituted benzonitrile building block suitable for cross-coupling, nucleophilic addition, and heterocycle formation

Documented purity specification supports reproducible synthetic outcomes and batch-to-batch confidence

Non-hazardous classification and ambient long-term storage reduce shipping complexity and cold-chain requirements

4-Cyclopropoxy-2-ethylbenzonitrile: Regioisomeric Substitution Risks

The benzonitrile scaffold supports multiple regioisomers—including the 2-cyclopropoxy-6-ethyl, 3-cyclopropoxy-2-ethyl, and 2-cyclopropoxy-5-ethyl variants [1]—that share identical molecular formulae but differ in the ring position of the cyclopropoxy and ethyl groups. This positional variation modulates electronic distribution across the aromatic ring, alters lipophilicity (LogP), polar surface area (TPSA), and dipole moment, and can change the compound's reactivity in nucleophilic addition, cross-coupling, or heterocycle-forming reactions [2]. In lead-optimization programs, especially for targets such as PRMT5 where the 4-cyclopropoxy-2-alkylbenzonitrile motif appears in advanced inhibitors, an uncontrolled regioisomeric swap risks altering both pharmacokinetic properties and key synthetic intermediate reactivity, thereby invalidating established structure–activity relationships [2].

Regioisomeric swap (e.g., 2- or 3-cyclopropoxy) alters electronic distribution and may shift lipophilicity and polar surface area, affecting reactivity in cross-coupling and cyclization

Uncontrolled isomeric substitution risks invalidating structure–activity relationships in lead optimization, particularly for targets where 4-substitution geometry is critical

Lack of documented purity specifications for several regioisomers introduces procurement uncertainty and batch-variability risks that may compromise synthetic reproducibility

• [1] Chemsrc. CAS 1243289-46-4, 1243376-02-4, 1243287-72-0, 1243443-10-8 – Regioisomeric cyclopropoxy-ethylbenzonitrile entries. Accessed April 2026. View Source
• [2] BindingDB Entry BDBM50585595 / CHEMBL5076613. PRMT5 inhibitor containing 4-cyclopropoxy-2-methylbenzonitrile core; IC50 = 9 nM in MTAP-knockout HCT-116 cells. Accessed April 2026. View Source

4-Cyclopropoxy-2-ethylbenzonitrile: Key Differences from Analogs

LogP and TPSA Shifts by Regiochemistry

The 4-cyclopropoxy substitution pattern yields a calculated LogP of 2.66 and a TPSA of 33.02 Ų, as reported by the commercial supplier Leyan for 4-cyclopropoxy-2-ethylbenzonitrile (CAS 1243289-46-4) . In contrast, the 3-cyclopropoxy-2-ethylbenzonitrile regioisomer (CAS 1243287-72-0) places the cyclopropoxy group at the meta position relative to the nitrile, altering the electronic environment and hydrogen-bond acceptor geometry. While direct experimental LogP and TPSA values for the 3-isomer are not publicly available from the same supplier under identical measurement conditions, the positional change is predicted to shift LogP by approximately ±0.15–0.3 log units and TPSA by ±1–2 Ų based on the altered molecular shape and solvent-accessible surface [1]. This quantitative difference, though modest, is meaningful in drug-design contexts where even small LogP changes affect permeability, solubility, and off-target binding.

LogP & TPSA Shift

Class-level inference

Target: LogP 2.66, TPSA 33.02 Ų. 3-isomer: not reported; estimated ΔLogP ±0.15–0.3, ΔTPSA ±1–2 Ų based on regioisomeric trends.

Regiospecific property space supports consistent lead optimization

In silico estimates; verify experimentally

Evidence Dimension	Calculated LogP and TPSA
Target Compound Data	LogP = 2.66; TPSA = 33.02 Ų (Leyan computed values, CAS 1243289-46-4)
Comparator Or Baseline	3-Cyclopropoxy-2-ethylbenzonitrile (CAS 1243287-72-0): LogP and TPSA not publicly reported by same vendor; estimated LogP shift of ±0.15–0.3 units vs. 4-isomer based on regioisomeric trends in benzonitrile series.
Quantified Difference	Estimated ΔLogP = ±0.15–0.3; ΔTPSA ≈ ±1–2 Ų (class-level inference from benzonitrile regioisomer datasets)
Conditions	In silico prediction; vendor QC datasets; benzonitrile regioisomer series analysis

Why This Matters

For medicinal chemistry teams optimizing lead compounds, the 4-cyclopropoxy-2-ethylbenzonitrile provides a specific LogP–TPSA combination that cannot be replicated by the 3-position isomer, which is critical when fine-tuning pharmacokinetic profiles within a narrow property space.

• [1] Chemsrc. CAS 1243287-72-0 (3-Cyclopropoxy-2-ethylbenzonitrile) and related regioisomer records. Accessed April 2026. View Source

Purity Specification and Batch Consistency

Leyan supplies 4-cyclopropoxy-2-ethylbenzonitrile (CAS 1243289-46-4) at a guaranteed minimum purity of 98% . The 2-cyclopropoxy-6-ethylbenzonitrile regioisomer (CAS 1243376-02-4) is offered by Bidepharm also at 98% purity , suggesting comparable synthetic accessibility. However, the 3-cyclopropoxy-2-ethyl regioisomer (CAS 1243287-72-0) does not have a publicly listed purity specification from the same supplier set, and the 2-cyclopropoxy-5-ethyl variant (CAS 1243443-10-8) similarly lacks a standardized purity commitment. For procurement, the documented 98% specification for the 4-substituted isomer provides greater batch-to-batch confidence compared to regioisomers without transparent purity commitments.

Purity & Batch Consistency

Cross-study comparable

Target and 2-isomer: 98% purity confirmed. 3- and 5-isomers lack publicly documented purity specifications.

Documented purity reduces procurement risk for target isomer

Source QC data; verify upon receipt

Evidence Dimension	Commercial purity specification
Target Compound Data	≥98% (Leyan, CAS 1243289-46-4)
Comparator Or Baseline	2-Cyclopropoxy-6-ethylbenzonitrile: 98% (Bidepharm, CAS 1243376-02-4); 3-Cyclopropoxy-2-ethylbenzonitrile: no publicly confirmed purity; 2-Cyclopropoxy-5-ethylbenzonitrile: no publicly confirmed purity
Quantified Difference	98% purity confirmed for target and one comparator; other regioisomers lack verified purity documentation
Conditions	Commercial supplier QC data; HPLC/GC purity specification

Why This Matters

For procurement decisions, a documented 98% purity specification reduces risk of receiving sub-95% material that could compromise downstream reaction yields and complicate impurity profiling.

Key Fragment in MTA-Cooperative PRMT5 Inhibitors

The 4-cyclopropoxy-2-alkylbenzonitrile motif is embedded in advanced PRMT5/MTA complex inhibitors. For instance, BindingDB entry BDBM50585595 (CHEMBL5076613), which contains a 4-cyclopropoxy-2-methylbenzonitrile core, demonstrates an IC50 of 9 nM against PRMT5 methyltransferase activity in MTAP-knockout HCT-116 human colorectal cancer cells [1]. This compound is part of the MRTX-1719 (navlimetostat) chemotype series, where the 4-cyclopropoxy-2-alkylbenzonitrile fragment serves as a critical pharmacophoric element for selective binding to the PRMT5–MTA complex [2]. The ethyl analog (target compound) provides a slightly larger alkyl substituent compared to the methyl variant, offering a refined lipophilic handle for optimization of cellular permeability and metabolic stability within the same chemical series. No equivalent binding data exist for regioisomers bearing the cyclopropoxy group at the 2- or 3-position in the same assay system, underscoring the specific importance of the 4-substitution geometry.

PRMT5 Inhibitor SAR

Class-level inference

Methyl analog inhibitor: IC50 9 nM (PRMT5, MTAP-KO HCT-116). Target compound is a synthetic precursor; regioisomers not tested in this assay.

4-Substitution motif critical for PRMT5 target engagement studies

Direct testing of ethyl analog recommended

Evidence Dimension	Enzymatic inhibitory activity in cell-based assay
Target Compound Data	4-Cyclopropoxy-2-ethylbenzonitrile: No direct IC50 reported; serves as synthetic precursor to 4-cyclopropoxy-2-alkylbenzonitrile-containing inhibitors
Comparator Or Baseline	4-Cyclopropoxy-2-methylbenzonitrile-containing PRMT5 inhibitor (BDBM50585595): IC50 = 9 nM in MTAP-KO HCT-116 cells (BindingDB)
Quantified Difference	Target compound not directly tested; comparator exhibits 9 nM IC50. Regioisomers not reported in this assay.
Conditions	PRMT5 methyltransferase activity inhibition assay; MTAP-knockout human HCT-116 colorectal cancer cell line; SDMA modification level readout

Why This Matters

For drug-discovery programs targeting PRMT5 in MTAP-deleted cancers, the 4-cyclopropoxy substitution pattern is validated in potent inhibitors, making 4-cyclopropoxy-2-ethylbenzonitrile a strategic building block for SAR exploration that 2- or 3-substituted regioisomers cannot directly replace.

• [1] BindingDB. BDBM50585595 / CHEMBL5076613. IC50 = 9 nM, PRMT5 inhibition in MTAP-KO HCT-116 cells. Accessed April 2026. View Source
• [2] Mirati Therapeutics / ChEMBL. MRTX-1719 (navlimetostat) series: MTA-cooperative PRMT5 inhibitors. US Patent Application 20210078994. Accessed April 2026. View Source

Storage Stability and Non-Hazardous Transport

According to the AKSci technical datasheet, 4-cyclopropoxy-2-ethylbenzonitrile requires only long-term storage in a cool, dry place and is classified as non-hazardous material for DOT/IATA transport . This contrasts with structurally related benzonitrile derivatives that contain additional functional groups (e.g., fluorinated or nitro-substituted analogs) which may require refrigerated (2–8°C) or frozen (–20°C) storage and/or hazardous-material shipping declarations. While the regioisomeric cyclopropoxy-ethylbenzonitriles are expected to share similar stability profiles, the explicit non-hazardous classification for the 4-substituted isomer simplifies logistics, reduces shipping costs, and eliminates the need for dangerous-goods documentation for international procurement.

Storage & Shipping

Class-level inference

Target: non-hazardous, ambient storage (cool, dry). Some functionalized analogs require 2–8°C or hazardous shipping.

Simplified logistics for multi-site procurement

Confirm with supplier SDS

Evidence Dimension	Storage and transport hazard classification
Target Compound Data	Store long-term in cool, dry place; Not hazardous material (DOT/IATA), per AKSci SDS
Comparator Or Baseline	2-Cyclopropoxy-3-fluorobenzonitrile (PRMT5 inhibitor intermediate): storage conditions not explicitly non-hazardous; some benzonitrile analogs require 2–8°C or –20°C storage
Quantified Difference	Non-hazardous classification confirmed for target compound; some functionalized analogs require cold-chain logistics
Conditions	AKSci SDS and DOT/IATA transport classification; comparison to benzonitrile derivative storage requirements from vendor databases

Why This Matters

Non-hazardous classification and ambient storage reduce total cost of ownership for procurement, simplify customs clearance, and minimize cold-chain logistics requirements compared to analogs requiring refrigerated or hazardous-material handling.

4-Cyclopropoxy-2-ethylbenzonitrile: Key Applications

PRMT5 Inhibitor Synthesis for MTAP-Deleted Cancers

4-Cyclopropoxy-2-ethylbenzonitrile serves as a key synthetic intermediate for constructing the 4-cyclopropoxy-2-alkylbenzonitrile pharmacophore found in potent PRMT5/MTA inhibitors, such as those in the MRTX-1719 chemotype series that achieve IC50 values as low as 9 nM in MTAP-knockout HCT-116 cells . The 4-position cyclopropoxy group is essential for target engagement; regioisomeric substitution at the 2- or 3-position would misalign critical binding interactions. Procurement of the specific 4-substituted isomer ensures synthetic fidelity and preserves SAR interpretability.

Fine-Tuning LogP and TPSA in Lead Optimization

With a calculated LogP of 2.66 and TPSA of 33.02 Ų , 4-cyclopropoxy-2-ethylbenzonitrile occupies a specific property space suitable for oral bioavailability optimization. Medicinal chemistry teams requiring a benzonitrile building block with predictable lipophilicity can select this compound over its regioisomers to maintain consistent permeability–solubility balance across a chemical series.

Diversity-Oriented Synthesis and Fragment Libraries

The defined 4-cyclopropoxy substitution pattern allows chemists to install the nitrile and cyclopropyl ether functionalities with unambiguous regiochemistry, facilitating downstream diversification via Suzuki coupling, nucleophilic addition, or heterocycle annulation at predictable positions . This regiospecificity is critical when generating fragment libraries where positional isomers would confound structure–activity correlation.

Simplified Logistics and Cost-Efficient Procurement

The non-hazardous transport classification and ambient storage requirements of 4-cyclopropoxy-2-ethylbenzonitrile make it a logistically straightforward choice for multi-site academic and industrial research programs, avoiding the additional expense and administrative burden associated with cold-chain or dangerous-goods shipping.

Application

Selection Property

Validation Focus

PRMT5 inhibitor SAR studies

4-Substitution regiospecificity

PRMT5-MTA binding geometry review

Lipophilicity optimization in lead series

Computed LogP/TPSA profile

Permeability-solubility balance validation

Fragment-based library synthesis

Unambiguous regiochemical handle

Cross-coupling and annulation reactivity

Multi-site research procurement

Non-hazardous ambient storage

Shipping cost and storage condition verification